6,7-Dimethoxy-2-methyl-3,4-dihydroisoquinolin-2-ium iodide

• IUPAC Name: 6,7-dimethoxy-2-methyl-3,4-dihydroisoquinolin-2-ium;iodide
• InChI: InChI=1S/C12H16NO2.HI/c1-13-5-4-9-6-11(14-2)12(15-3)7-10(9)8-13;/h6-8H,4-5H2,1-3H3;1H/q+1;/p-1
• InChI Key: DMOMXUSXIBJYED-UHFFFAOYSA-M
• Canonical SMILES: C[N+]1=CC2=CC(=C(C=C2CC1)OC)OC.[I-]
• Molecular Formula: C12H16INO2
• DSSTOX Substance ID: DTXSID00952439
• Molecular Weight: 333.16 g/mol
• CAS RN: 30045-07-9

Description

6,7-Dimethoxy-2-methyl-3,4-dihydroisoquinolin-2-ium iodide is a useful research compound. Its molecular formula is C12H16INO2 and its molecular weight is 333.16 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Synthesis and Structural Analysis:

  • A study by Bailey et al. (1995) focused on the synthesis and X-ray crystal structure of a derivative of pyrrolo[2,1-a] isoquinoline, which is related to 6,7-Dimethoxy-2-methyl-3,4-dihydroisoquinolin-2-ium iodide. This research contributed to the understanding of the molecular structure of similar compounds (Bailey et al., 1995).

• Stereochemical Studies:

  • Kălmăn et al. (1986) explored the stereochemistry of similar compounds through NMR spectroscopy and X-ray diffraction. This study aids in understanding the conformations of such molecules (Kălmăn et al., 1986).

• Alkaloid Synthesis:

  • Blank and Opatz (2011) demonstrated how 6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline-1-carbonitrile can be used to synthesize various alkaloids, showing the compound's utility in creating complex organic molecules (Blank & Opatz, 2011).

• Photophysical Properties:

  • Dubouski et al. (2006) studied the photophysical properties of solutions of 6,7-dimethoxy-3,4-dihydroisoquinoline. This research is significant for understanding the interaction of these compounds with light, which can have applications in materials science (Dubouski et al., 2006).

• Cytotoxicity and Docking Simulation:

  • Saleh et al. (2020) conducted a study on the synthesis, cytotoxicity, and docking simulation of novel annulated dihydroisoquinoline heterocycles, which includes derivatives of 6,7-dimethoxy-3,4-dihydroisoquinoline. This research is relevant for the development of new pharmacological agents (Saleh et al., 2020).